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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636

An In-Depth Technical Guide to Diallyl 2,2'-oxydiethyl dicarbonate (CAS: 142-22-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC) or by
its trade name CR-39®, is a monomer of significant interest in the field of polymer chemistry.[1]
[2] Its chemical structure, featuring two allyl groups, makes it highly suitable for polymerization
processes, leading to the formation of a transparent, lightweight, and durable thermoset
polymer.[1][3] This polymer, poly(allyl diglycol carbonate) (PADC), is renowned for its
exceptional optical clarity, high impact resistance, and resistance to wear and corrosion,
making it a superior alternative to traditional organic glass in many applications.[1][4]

The primary application of this monomer lies in the manufacturing of high-quality optical lenses.
[1][4][5] Beyond optics, it also serves as a crosslinking agent in coatings and inks, and as a
plasticizer and stabilizer in the plastics industry.[3] In the pharmaceutical field, its unique
chemical properties allow for its use in the synthesis of various pharmaceutical intermediates
and in the preparation of drug carriers and sustained-release agents.[3]

This technical guide provides a comprehensive overview of diallyl 2,2'-oxydiethyl
dicarbonate, including its chemical and physical properties, detailed experimental protocols for
its synthesis and polymerization, and a summary of its key applications.
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Chemical Identity

Identifier Value

2-[2-(prop-2-enoxycarbonyloxy)ethoxy]ethyl

IUPAC Name
prop-2-enyl carbonate
CAS Number 142-22-3[6][7][8]
Molecular Formula C12H1807[6][7]
Molecular Weight 274.27 g/mol [7]
Allyl diglycol carbonate (ADC), Diethylene glycol
Synonyms )
bis(allyl carbonate), CR-39[6][8][9]
InChl Key JHQVCQDWGSXTFE-UHFFFAOYSA-N[1]
SMILES C=CCOC(=0)OCCOCCOC(=0)0CC=C[10]

Physicochemical Properties

Diallyl 2,2'-oxydiethyl dicarbonate is a colorless to pale yellow, viscous liquid at room
temperature.[3] It has a high boiling point and low volatility and is soluble in a variety of organic

solvents.[3]
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Property Value Source(s)
Appearance Colorless or pale yellow liquid [3]
Melting Point -4 °C [61[7]
Boiling Point 160 °C at 2 torr (161 °C at 2 6171

mm Hg)
Density 1.133-1.15¢g/cm3at 20-25°C  [6][7]
Refractive Index (n20/D) 1.449 - 1.451 [61[7]
Flash Point >230 °F (>110 °C) [7]
Water Solubility 2.36 g/L at 20 °C [5][11]

Vapor Pressure

0.009 Pa at 25 °C

[5]

LogP

1543 at 20 °C

[5]

Synthesis of Diallyl 2,2'-oxydiethyl dicarbonate

The most common industrial method for the synthesis of diallyl 2,2'-oxydiethyl dicarbonate is
the esterification reaction between diethylene glycol and allyl chloroformate.[1] This reaction is
typically carried out in the presence of a base, such as pyridine, which acts as a scavenger for
the hydrochloric acid byproduct.[1]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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